Cas no 1955548-88-5 (rac-(2R,3R)-1-ethyl-5-oxo-2-(pyridin-3-yl)pyrrolidine-3-carboxylic acid)

• Product Name: rac-(2R,3R)-1-ethyl-5-oxo-2-(pyridin-3-yl)pyrrolidine-3-carboxylic acid
• CAS No: 1955548-88-5
• MF: C₁₂H₁₄N₂O₃
• MW: 234.251163005829
• MDL: MFCD29041341
• CID: 5172850
• PubChem ID: 121552748
• Update Time: 2025-09-24

rac-(2R,3R)-1-ethyl-5-oxo-2-(pyridin-3-yl)pyrrolidine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-Pyrrolidinecarboxylic acid, 1-ethyl-5-oxo-2-(3-pyridinyl)-, (2R,3R)-rel-
• rac-(2R,3R)-1-ethyl-5-oxo-2-(pyridin-3-yl)pyrrolidine-3-carboxylic acid

• MDL： MFCD29041341
• Inchi： 1S/C12H14N2O3/c1-2-14-10(15)6-9(12(16)17)11(14)8-4-3-5-13-7-8/h3-5,7,9,11H,2,6H2,1H3,(H,16,17)/t9-,11+/m1/s1
• InChI Key： DJIVEMPXVXHZAE-KOLCDFICSA-N
• SMILES： N1(CC)C(=O)C[C@@H](C(O)=O)[C@@H]1C1=CC=CN=C1

Additional information on rac-(2R,3R)-1-ethyl-5-oxo-2-(pyridin-3-yl)pyrrolidine-3-carboxylic acid

Professional Introduction to Rac-(2R,3R)-1-Ethyl-5-Oxo-2-(Pyridin-3-yl)Pyrrolidine-3-Carboxylic Acid (CAS No. 1955548-88-5)

Rac-(2R,3R)-1-Ethyl-5-oxo-2-(pyridin-3-yl)pyrrolidine-3-carboxylic acid, with the CAS number 1955548-88-5, is a significant compound in the field of pharmaceutical chemistry and biochemistry. This molecule has garnered attention due to its unique structural properties and potential applications in drug development. The compound features a pyrrolidine core substituted with an ethyl group at the 1-position, an oxo group at the 5-position, and a pyridin-3-yl moiety at the 2-position, making it a versatile scaffold for further chemical modifications and biological evaluations.

The structural configuration of Rac-(2R,3R)-1-Ethyl-5-Oxo-2-(Pyridin-3-yl)Pyrrolidine-3-Carboxylic acid is particularly noteworthy because it incorporates chiral centers at the 2R and 3R positions. This stereochemical arrangement is crucial for its biological activity, as many pharmacologically active compounds exhibit enantioselective interactions with biological targets. The presence of the pyridinyl group further enhances its potential as a pharmacophore, given the extensive literature demonstrating the importance of pyridine derivatives in medicinal chemistry.

In recent years, there has been a growing interest in developing novel therapeutic agents that target neurological and inflammatory disorders. The pyrrolidine scaffold is a privileged structure in drug discovery, often found in compounds with reported bioactivity against various diseases. For instance, derivatives of pyrrolidine have shown promise in the treatment of pain management, neurodegenerative diseases, and autoimmune conditions. The specific substitution pattern of Rac-(2R,3R)-1-Ethyl-5-Oxo-2-(Pyridin-3-yl)Pyrrolidine-3-Carboxylic acid suggests that it may interact with receptors or enzymes involved in these pathways.

One of the most compelling aspects of this compound is its potential as a lead molecule for further drug development. The oxo group at the 5-position introduces a polar functionality that can enhance solubility and binding affinity, while the ethyl group at the 1-position provides a handle for chemical modifications. These features make it an attractive candidate for structure-based drug design and virtual screening campaigns. Additionally, the pyridinyl moiety can serve as a hydrogen bond acceptor or participate in hydrophobic interactions with biological targets.

Recent studies have highlighted the importance of chiral auxiliaries and catalysts in asymmetric synthesis, which can be used to produce enantiomerically pure forms of this compound. The synthesis of racemic mixtures like Rac-(2R,3R)-1-Ethyl-5-Oxo-2-(Pyridin-3-yl)Pyrrolidine-3-Carboxylic acid often requires careful optimization to achieve high enantiomeric excess (ee) values. Advances in catalytic asymmetric methods have enabled more efficient and scalable production of enantiomerically enriched compounds, which are crucial for preclinical and clinical studies.

The biological evaluation of Rac-(2R,3R)-1-Ethyl-5-Oxo-2-(Pyridin-3-yl)Pyrrolidine-3-Carboxylic acid has begun to reveal its potential therapeutic applications. In vitro studies have demonstrated its interaction with various enzymes and receptors, suggesting possible roles in modulating inflammatory pathways and neurotransmitter systems. For example, preliminary data indicate that this compound may inhibit certain proteases involved in inflammation or modulate ion channels relevant to pain perception. These findings are particularly intriguing given the increasing evidence linking dysregulation of these pathways to chronic diseases.

The development of novel drug candidates often involves iterative processes of synthesis, characterization, and biological testing. The structural features of Rac-(2R,3R)-1-Ethyl-5-Oxo-2-(Pyridin-3-y l)Pyrrolidine - 3 - Carboxylic acid provide a rich foundation for such investigations. By systematically modifying substituents on the pyrrolidine core or introducing new functional groups, researchers can explore different biological profiles and optimize pharmacokinetic properties. This approach aligns with modern drug discovery strategies that emphasize diversity-oriented synthesis (DOS) and fragment-based drug design (FBDD).

The role of computational chemistry in modern drug discovery cannot be overstated. Molecular modeling techniques have become indispensable tools for predicting binding affinities, understanding molecular interactions, and guiding synthetic efforts. For compounds like Rac-(2R , 3 R ) - 1 - Eth y l - 5 - O xo - 2 - ( Py ridi n - 3 - y l ) P y r rol i d ine - 3 - Carboxylic acid, computational studies can help identify key pharmacophoric elements and predict how they might interact with biological targets. These insights can then be used to guide experimental efforts and accelerate the development process.

The future prospects for this compound are promising, given its unique structural features and potential therapeutic applications. As research continues to uncover new biological targets and mechanisms underlying disease pathogenesis, compounds like Rac-(2R , 3 R ) - 1 - Eth y l - 5 - O xo - 2 - ( Py ridi n - 3 - y l ) P y r rol i d ine - 3 - Carboxylic acid may find utility in treating a wide range of conditions. Furthermore, advances in synthetic methodologies will likely enable more efficient production scales and improved quality control measures.